Tert-butyl(4-chloro-2-{[2-methyl-5-(piperidin-1-ylsulfonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C26H30ClNO5S
• Molecular Weight: 504.0 g/mol
• IUPAC Name: tert-butyl 2-[4-chloro-2-[2-(2-methyl-5-piperidin-1-ylsulfonylphenyl)ethynyl]phenoxy]acetate
• InChI: InChI=1S/C26H30ClNO5S/c1-19-8-12-23(34(30,31)28-14-6-5-7-15-28)17-20(19)9-10-21-16-22(27)11-13-24(21)32-18-25(29)33-26(2,3)4/h8,11-13,16-17H,5-7,14-15,18H2,1-4H3
• InChI Key: YLVSJXHGGVRIID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2)C#CC3=C(C=CC(=C3)Cl)OCC(=O)OC(C)(C)C

Description

Tert-butyl(4-chloro-2-{[2-methyl-5-(piperidin-1-ylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C26H30ClNO5S and its molecular weight is 504.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 1-[(3-bromo-4-methylphenyl)sulfonyl]piperidine (Intermediate 139), the title compound was obtained as a yellow solid after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.